Cas no 141339-97-1 (Benzaldehyde, 2-[(4-nitrophenyl)thio]-)

• Product Name: Benzaldehyde, 2-[(4-nitrophenyl)thio]-
• CAS No: 141339-97-1
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 1306294
• Update Time: 2024-08-03

Benzaldehyde, 2-[(4-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-[(4-nitrophenyl)thio]-

• Inchi： 1S/C13H9NO3S/c15-9-10-3-1-2-4-13(10)18-12-7-5-11(6-8-12)14(16)17/h1-9H
• InChI Key： QQTYZKZBVFNAPS-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC=C1SC1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 259.03037

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 425.5±30.0 °C(Predicted)
• PSA: 60.21